Cas no 1018557-20-4 (Piperidine, 3-[(ethylsulfonyl)methyl]-)

• Product Name: Piperidine, 3-[(ethylsulfonyl)methyl]-
• CAS No: 1018557-20-4
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5185619
• Update Time: 2026-03-05

Piperidine, 3-[(ethylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(ethylsulfonyl)methyl]-

• Inchi： 1S/C8H17NO2S/c1-2-12(10,11)7-8-4-3-5-9-6-8/h8-9H,2-7H2,1H3
• InChI Key： VPBRDNPSFDUTMU-UHFFFAOYSA-N
• SMILES： N1CCCC(CS(CC)(=O)=O)C1

Additional information on Piperidine, 3-[(ethylsulfonyl)methyl]-

Comprehensive Overview of Piperidine, 3-[(ethylsulfonyl)methyl]- (CAS No. 1018557-20-4)

Piperidine, 3-[(ethylsulfonyl)methyl]- (CAS No. 1018557-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the piperidine derivatives family, which is widely recognized for its versatile applications in drug discovery and material science. The presence of the ethylsulfonyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in designing novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for piperidine-based compounds has surged due to their role in developing small-molecule drugs and targeted therapies. The unique structural features of Piperidine, 3-[(ethylsulfonyl)methyl]- contribute to its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for potential anti-inflammatory and neuroprotective properties. The compound's CAS No. 1018557-20-4 is frequently cited in patent applications, underscoring its commercial and scientific relevance.

From a synthetic perspective, Piperidine, 3-[(ethylsulfonyl)methyl]- is synthesized through multi-step organic reactions, often involving sulfonylation and N-alkylation processes. Its ethylsulfonyl moiety provides a handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly valuable in medicinal chemistry, where researchers aim to optimize pharmacokinetic profiles and drug-likeness. The compound's stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges related to bioavailability and metabolic degradation.

The growing interest in sustainable chemistry has further highlighted the importance of Piperidine, 3-[(ethylsulfonyl)methyl]-. Innovations in green synthesis methods, such as catalytic C-H activation and flow chemistry, are being applied to its production to minimize environmental impact. Additionally, the compound's potential in crop protection formulations has attracted agrochemical companies seeking eco-friendly alternatives to traditional pesticides. Its mode of action, which may involve plant hormone modulation, is an active area of investigation.

In the context of drug delivery systems, Piperidine, 3-[(ethylsulfonyl)methyl]- is being studied for its ability to enhance blood-brain barrier (BBB) penetration. This property is critical for developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's logP value and hydrogen bonding capacity are carefully optimized to balance solubility and membrane permeability, addressing a key challenge in CNS drug development.

As the pharmaceutical industry shifts toward personalized medicine, the role of Piperidine, 3-[(ethylsulfonyl)methyl]- in structure-activity relationship (SAR) studies becomes increasingly prominent. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are employed to predict its interactions with biological targets. These approaches accelerate the identification of lead compounds, reducing the time and cost associated with traditional drug discovery.

In summary, Piperidine, 3-[(ethylsulfonyl)methyl]- (CAS No. 1018557-20-4) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and synthetic versatility position it as a key player in advancing innovative therapies and sustainable chemical solutions. Ongoing research continues to uncover new possibilities for this molecule, solidifying its place in the future of scientific discovery.